Cas no 1235655-43-2 (N-cyclopropyl-2-phenoxy-N-(thiophen-3-yl)methylacetamide)

• Product Name: N-cyclopropyl-2-phenoxy-N-(thiophen-3-yl)methylacetamide
• CAS No: 1235655-43-2
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 6517794
• Update Time: 2025-09-28

N-cyclopropyl-2-phenoxy-N-(thiophen-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-phenoxy-N-(thiophen-3-yl)methylacetamide
• N-cyclopropyl-2-phenoxy-N-(thiophen-3-ylmethyl)acetamide
• Acetamide, N-cyclopropyl-2-phenoxy-N-(3-thienylmethyl)-

• Inchi： 1S/C16H17NO2S/c18-16(11-19-15-4-2-1-3-5-15)17(14-6-7-14)10-13-8-9-20-12-13/h1-5,8-9,12,14H,6-7,10-11H2
• InChI Key： RISNDUHWAHKMOJ-UHFFFAOYSA-N
• SMILES： C(N(C1CC1)CC1C=CSC=1)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 472.6±38.0 °C(Predicted)
• pka: -2.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-cyclopropyl-2-phenoxy-N-(thiophen-3-yl)methylacetamide

Comprehensive Overview of N-cyclopropyl-2-phenoxy-N-(thiophen-3-yl)methylacetamide (CAS No. 1235655-43-2)

N-cyclopropyl-2-phenoxy-N-(thiophen-3-yl)methylacetamide (CAS No. 1235655-43-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of cyclopropyl, phenoxy, and thiophene moieties, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional diversity align with current trends in small-molecule therapeutics and precision agriculture, addressing growing demands for targeted solutions in these fields.

The compound’s molecular structure is characterized by an acetamide backbone substituted with a cyclopropyl group and a thiophen-3-ylmethyl unit, further linked to a phenoxy fragment. This arrangement offers potential for hydrogen bonding and π-π stacking interactions, which are critical in ligand-receptor binding studies. Researchers have explored its role in modulating enzyme inhibition and signal transduction pathways, particularly in contexts like inflammatory response and metabolic regulation—topics frequently searched in academic and industrial databases.

In agrochemical applications, N-cyclopropyl-2-phenoxy-N-(thiophen-3-yl)methylacetamide has been investigated for its potential as a plant growth regulator or pesticide adjuvant. The thiophene ring’s electron-rich nature may contribute to interactions with biological targets in pests, while the phenoxy group could enhance systemic mobility within plants. These properties resonate with the increasing focus on sustainable crop protection and low-residue formulations, which dominate recent searches in agricultural innovation.

Synthetic routes to this compound typically involve amide coupling between cyclopropylamine and a phenoxyacetyl chloride derivative, followed by functionalization of the thiophene moiety. Optimizing these steps for high-yield production and green chemistry compliance remains an active area of research, reflecting broader industry priorities around cost-effective synthesis and environmental impact reduction.

Analytical characterization of CAS No. 1235655-43-2 employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and stereochemical configuration—a critical consideration for structure-activity relationship (SAR) studies. The rise of AI-assisted molecular modeling has further accelerated investigations into its 3D conformation and electronic properties, addressing frequent queries about computational drug design workflows.

From a commercial perspective, the compound’s niche applications have driven demand in the fine chemicals market. Suppliers often highlight its use as a building block for heterocyclic compounds, catering to pharmaceutical developers seeking novel scaffolds. This aligns with search trends emphasizing custom synthesis services and library diversification strategies in medicinal chemistry.

Ongoing research explores derivatives of N-cyclopropyl-2-phenoxy-N-(thiophen-3-yl)methylacetamide with modified substituent patterns to enhance bioavailability or target specificity. Such efforts intersect with popular inquiries about lead optimization and intellectual property landscapes in drug development. Additionally, its stability under various pH conditions and thermal profiles makes it a subject of interest in formulation science discussions.

In summary, CAS No. 1235655-43-2 represents a compelling case study in multi-functional molecular design. Its intersection with drug discovery, agrochemical innovation, and material science ensures continued relevance in scientific literature and patent filings. As industries prioritize molecular diversity and mechanistic insights, this compound’s trajectory will likely reflect broader shifts toward rational compound engineering and application-driven research.